Cas no 1520692-02-7 (5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid)

• Product Name: 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid
• CAS No: 1520692-02-7
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 5161139
• Update Time: 2026-03-04

5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid

• Inchi： 1S/C6H3ClN4O2/c7-6-8-1-2-3(9-6)4(5(12)13)11-10-2/h1H,(H,10,11)(H,12,13)
• InChI Key： JMEFJMSEICGAQL-UHFFFAOYSA-N
• SMILES： C1(Cl)N=CC2=NNC(C(O)=O)=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid

5-Chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic Acid (CAS No. 1520692-02-7): A Comprehensive Overview

5-Chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid (CAS No. 1520692-02-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid is C₉H₆ClN₄O₂, with a molecular weight of approximately 231.61 g/mol. The compound features a pyrazolopyrimidine core with a chlorine substituent at the 5-position and a carboxylic acid group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The pyrazolopyrimidine scaffold is known for its high stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The chlorine substituent enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The carboxylic acid group provides a reactive site for further chemical modifications, making this compound an attractive starting point for drug design and development.

Synthesis Methods

The synthesis of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid has been extensively studied in the literature. One common approach involves the reaction of 3-amino-1H-pyrazole-4-carbonitrile with 2-chloroacetyl chloride to form an intermediate, which is then cyclized using an appropriate base to yield the desired product. This method typically involves several steps and requires careful control of reaction conditions to achieve high yields and purity.

An alternative synthetic route involves the condensation of 3-amino-1H-pyrazole-4-carbonitrile with 2-chloroacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This method offers a more straightforward synthesis pathway and has been reported to produce high yields of the target compound.

Biological Activities

5-Chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid has also demonstrated antiviral activity against several viral strains. Research has indicated that this compound can interfere with viral replication by targeting key enzymes involved in viral replication processes. These findings highlight its potential as a broad-spectrum antiviral agent.

The anticancer properties of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid have also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These results suggest that it may have therapeutic potential in cancer treatment.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry reported the development of novel derivatives of this compound with enhanced pharmacological properties. These derivatives were designed to improve solubility and bioavailability while maintaining or enhancing their biological activities.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the structure-activity relationship (SAR) of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid. The researchers found that modifications at specific positions on the pyrazolopyrimidine scaffold could significantly enhance the compound's potency against various targets. These findings provide valuable insights for further optimization and development of this class of compounds.

Clinical Applications and Future Prospects

The promising biological activities of 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases, viral infections, and cancer. However, further clinical trials are needed to validate these findings and assess the safety and efficacy of this compound in human subjects.

The future prospects for 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. Additionally, efforts are being made to identify new targets and mechanisms of action that could broaden its therapeutic applications.

In conclusion, 5-chloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid (CAS No. 1520692-02-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.